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Compound of Interest

Compound Name:
Flavin adenine dinucleotide

disodium salt hydrate

CAS No.: 1891059-93-0

Cat. No.: B6288903

Get Quote

Welcome to the Technical Support Center for Flavin Adenine Dinucleotide (FAD) disodium salt

hydrate. As a critical redox cofactor integral to class A flavin monooxygenases and numerous

other flavoproteins, FAD's structural integrity is paramount for reproducible assay performance.

This guide synthesizes thermodynamic principles and photochemical vulnerabilities to address

the specific challenges of handling FAD, specifically comparing its stability at room temperature

versus 4°C.

Quick Reference: Physicochemical & Stability Data
To ensure experimental reproducibility, all quantitative handling parameters for FAD disodium

salt hydrate are summarized below.

Table 1: FAD Disodium Salt Hydrate Storage & Stability Comparison
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Parameter
Room Temperature
(20–25°C)

Refrigeration (4°C)
Freezing (-20°C to
-80°C)

Solid State Stability
Short-term only (e.g.,

shipping)[1]
Moderate (months) Optimal (≥4 years)[2]

Aqueous Solution

Stability

Rapid degradation

(hours)[1]

< 24 hours (Use same

day)[2]

Stable if flash-

frozen[2]

Conformational State
Favors

"Open/Unstacked"[3]
Favors "Stacked"[3] Arrested dynamics

Primary Degradation

Risk
Thermal hydrolysis Slow hydrolysis Freeze-thaw cycling

Table 2: Physicochemical Properties

Property Value

Molecular Weight 829.5 g/mol (Disodium Salt)[2]

Solubility (PBS, pH 7.2) ~10 mg/mL[2]

UV/Vis Absorption Maxima (λmax) 213, 265, 376, 449 nm[2]

Fluorescence State
Quenched in intact "stacked" form; highly

fluorescent when unstacked[4]

Frequently Asked Questions (FAQs)
Q1: We accidentally left our FAD disodium salt hydrate powder on the benchtop at room

temperature over the weekend. Is it ruined? A1: Generally, no. In its solid, crystalline state, FAD

disodium salt hydrate is relatively stable at room temperature for short durations[1]. However,

for long-term stability (≥4 years), it must be stored desiccated at -20°C[2]. We recommend

validating the powder via the spectrophotometric method (see Protocol below) before using it in

critical assays.

Q2: Why do my flavoprotein assay results drift over a 4-hour plate read at room temperature?

A2: This is a classic symptom of in-assay FAD degradation. In aqueous solution, FAD exists in
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a dynamic equilibrium between a "stacked" conformation (where the adenine and isoalloxazine

rings interact via pi-stacking) and an "open" or "unstacked" conformation[3][4]. Room

temperature (20–25°C) provides sufficient thermal energy to shift this equilibrium toward the

unstacked state[3]. Once unstacked, the phosphodiester bond is exposed and highly

susceptible to spontaneous hydrolysis into Flavin Mononucleotide (FMN) and AMP.

Q3: Can I store my leftover FAD working solution at 4°C for next week's experiment? A3:

Absolutely not. Aqueous FAD solutions should not be stored for more than one day, even at

4°C[2]. While 4°C thermodynamically favors the protective "stacked" conformation and slows

down unstacking compared to room temperature, hydrolysis still occurs. For multi-day

workflows, you must prepare fresh solutions daily or use flash-frozen aliquots.

Q4: Why did my FAD solution change color from bright yellow to pale/clear? A4: FAD naturally

absorbs visible light (λmax 376, 449 nm) due to its conjugated isoalloxazine ring[2]. A loss of

the characteristic yellow/orange hue indicates photodegradation. Light exposure cleaves the

ribityl side chain, converting FAD/FMN into lumichrome or lumiflavin, which are photochemically

inactive and lack the same spectral properties[5].

Protocol: Self-Validating Preparation of FAD
Working Solutions
To guarantee scientific integrity, every reagent preparation must act as a self-validating system.

This protocol incorporates built-in quality control checks so you immediately know if your FAD

solution is intact before introducing it to your enzyme.

Step 1: Reconstitution under Controlled Conditions

Action: Weigh FAD disodium salt hydrate and dissolve it directly in an organic solvent-free

aqueous buffer (e.g., PBS, pH 7.2) to a maximum concentration of 10 mg/mL[2].

Causality: Direct dissolution in a physiological aqueous buffer prevents solvent-induced

unstacking. Avoid using high concentrations of denaturants like urea, which aggressively

force FAD into an unstacked, vulnerable conformation[4].

Step 2: Immediate Photoprotection
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Action: Immediately wrap the preparation tube in aluminum foil or use amber microcentrifuge

tubes.

Causality: FAD is extraordinarily photosensitive. Ambient laboratory lighting rapidly

dealkylates the riboflavin moiety, decomposing the isoalloxazine ring into inactive

photoproducts[5].

Step 3: Spectrophotometric Validation (The Self-Validation Step)

Action: Blank a UV-Vis spectrophotometer with your base buffer. Measure the absorbance of

a diluted FAD aliquot at 265 nm (absorbs both adenine and flavin) and 450 nm (absorbs

flavin only)[2].

Validation Check: Calculate the

ratio. Pure, intact FAD yields a specific, consistent ratio (typically ~3.2). If the ratio is
significantly higher, it proves that the FAD has hydrolyzed into FMN and AMP (altering the
molar absorptivity balance), or that the isoalloxazine ring has degraded. Do not proceed with
compromised FAD.

Step 4: Temperature-Controlled Execution & Storage

Action: Keep the validated solution strictly on ice (4°C) during your experiment setup.

Causality: 4°C thermodynamically arrests the molecule in the "stacked" conformation,

shielding the phosphodiester bond from hydrolysis[3].

Action: If storage is mandatory, purge the tube's headspace with an inert gas (nitrogen or

argon) to displace oxygen, aliquot into single-use volumes, and flash-freeze at -80°C[2].

FAD Degradation Pathway & Workflow Visualization
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Temperature Effects (Solution)

Environmental Stressors

FAD Disodium Salt (Solid)
Stable ≥4 years at -20°C

FAD Aqueous Solution
(e.g., PBS pH 7.2)

 Reconstitution
(Max 10 mg/mL)

Room Temp (20-25°C)
Promotes 'Unstacked' State

4°C (Refrigeration)
Stabilizes 'Stacked' State

Visible/UV Light
(Photodegradation)

 If unshielded

Thermal Stress
(Hydrolysis)

 Accelerates  Mitigates

Lumichrome / Lumiflavin
(Inactive Photoproducts)

 Isoalloxazine Ring
Dealkylation

FMN + AMP
(Hydrolysis Products)

 Phosphodiesterase/
Spontaneous Cleavage

 Further Light Exposure

Click to download full resolution via product page

Logical workflow of FAD stability, temperature effects, and primary degradation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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